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Compound of Interest

Compound Name: ETHOXY(ETHYL)AMINE

Cat. No.: B1615095 Get Quote

An In-depth Technical Guide to the Safe Handling of Ethoxy(ethyl)amine in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethoxy(ethyl)amine, also known as 2-Ethoxyethylamine, is a versatile primary amine used in

various chemical syntheses within research and drug development.[1][2] Its utility is matched

by its significant hazard profile, necessitating strict adherence to safety and handling protocols.

This guide provides a comprehensive overview of the essential precautions required for the

safe laboratory use of ethoxy(ethyl)amine, focusing on its properties, handling procedures,

emergency responses, and proper disposal.

Hazard Identification and Classification
Ethoxy(ethyl)amine is classified as a hazardous substance with multiple risk factors. It is

crucial to understand these hazards to implement appropriate safety measures. The primary

hazards are:

Flammability: It is a highly flammable liquid and vapor.[1][3]

Corrosivity: It causes severe skin burns and eye damage.[1][3][4]

Toxicity: It is harmful if swallowed or in contact with skin.[1]
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Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of ethoxy(ethyl)amine is

fundamental to its safe handling.

Property Value Reference

Molecular Formula C4H11NO [2][3][5]

Molecular Weight 89.14 g/mol [2][5]

Appearance Colorless to yellow liquid [1]

Odor Amine-like [1]

Boiling Point 104 °C @ 760 mmHg [1]

Flash Point 20 °C (68 °F) [1]

Autoignition Temperature 265 °C (509 °F) [1]

Explosion Limits
Lower: 1.9 Vol % Upper: 11.2

Vol %
[1]

Specific Gravity/Density 0.851 [1]

Solubility Miscible in water [1]

Vapor Pressure 25 mbar @ 20 °C [1]

pH 11.9 (10% aqueous solution) [1]

Safe Handling and Storage
Engineering Controls

Ventilation: Always handle ethoxy(ethyl)amine in a well-ventilated area.[3][4] A certified

chemical fume hood is mandatory for all operations involving this substance.[1]

Eye Wash and Safety Shower: An eyewash station and a safety shower must be readily

accessible in the immediate work area.[1][3]
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Ignition Sources: Eliminate all sources of ignition, including open flames, sparks, and hot

surfaces.[1][3][4] Use explosion-proof electrical equipment.[3][4][6]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling ethoxy(ethyl)amine:

PPE Type Specification Reference

Eye Protection

Chemical splash goggles. A

face shield may be required for

larger quantities or splash-

prone procedures.

[1][3]

Hand Protection

Appropriate chemical-resistant

gloves (e.g., nitrile, neoprene).

Inspect gloves for integrity

before each use.

[1][3]

Skin and Body Protection

A flame-retardant lab coat and

appropriate protective clothing

to prevent skin exposure.

[1][3]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded

or if working in poorly

ventilated areas.

[1]

Handling Procedures
Do not breathe vapor, mist, or gas.[1]

Avoid contact with eyes, skin, and clothing.[1][3][4]

Take precautionary measures against static discharge.[1][3][7]

Use only non-sparking tools.[1]
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Wash hands thoroughly after handling.[3][4]

Storage
Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][2]

Keep containers tightly closed.[1][2]

Store away from sources of ignition.[1][2]

Avoid contact with copper and its alloys.[2]

Emergency Procedures
First Aid Measures
Immediate medical attention is required for all exposures.[1]
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Exposure Route First Aid Protocol Reference

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[1]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek immediate

medical attention.

[1]

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

immediate medical attention.

[1][2]

Ingestion

Do not induce vomiting. If

conscious, rinse mouth and

give copious quantities of milk

or water to drink. Seek

immediate medical attention.

[1][2]

Fire Fighting Measures
Suitable Extinguishing Media: Use foam, dry chemical, or carbon dioxide.[1][3]

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.

Specific Hazards: The substance will burn if involved in a fire.[1] Hazardous combustion

products include carbon monoxide, carbon dioxide, and nitrogen oxides.[3]

Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]
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Accidental Release Measures
Personal Precautions: Evacuate the area and ensure adequate ventilation.[4] Wear

appropriate personal protective equipment as outlined in Section 4.2.[1]

Environmental Precautions: Prevent the chemical from entering drains or waterways.[1][4]

Containment and Cleanup: Absorb the spill with an inert material such as vermiculite, sand,

or earth.[1][4] Place the absorbed material into a suitable, labeled container for disposal.[1]

Use spark-proof tools during cleanup.[1][4]

Experimental Protocols and Workflows
Logical Workflow for Safe Handling of
Ethoxy(ethyl)amine
The following diagram illustrates the logical steps for ensuring safety when working with

ethoxy(ethyl)amine.

Caption: Logical workflow for the safe handling of ethoxy(ethyl)amine.

Emergency Response Signaling Pathway
This diagram outlines the critical steps to take in the event of an emergency involving

ethoxy(ethyl)amine.

Caption: Signaling pathway for emergency response to an ethoxy(ethyl)amine incident.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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